Cas no 64642-38-2 (3-[(3S,6R,9R,12S,19S,22R,25S)-6,12,22-Tris(2-amino-2-oxoethyl)-19-(hydroxymethyl)-9-[(4-hydroxyphenyl)methyl]-16-(9-methylundecyl)-2,5,8,11,14,18,21,24-octaoxo-1,4,7,10,13,17,20,23-octazabicyclo[23.3.0]octacosan-3-yl]propanamide)

• Product Name: 3-[(3S,6R,9R,12S,19S,22R,25S)-6,12,22-Tris(2-amino-2-oxoethyl)-19-(hydroxymethyl)-9-[(4-hydroxyphenyl)methyl]-16-(9-methylundecyl)-2,5,8,11,14,18,21,24-octaoxo-1,4,7,10,13,17,20,23-octazabicyclo[23.3.0]octacosan-3-yl]propanamide
• CAS No: 64642-38-2
• MF: C₄₉H₇₆N₁₂O₁₄
• MW: 1057.19975185394
• CID: 527976
• Update Time: 2024-03-01

3-[(3S,6R,9R,12S,19S,22R,25S)-6,12,22-Tris(2-amino-2-oxoethyl)-19-(hydroxymethyl)-9-[(4-hydroxyphenyl)methyl]-16-(9-methylundecyl)-2,5,8,11,14,18,21,24-octaoxo-1,4,7,10,13,17,20,23-octazabicyclo[23.3.0]octacosan-3-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• Cyclo[(3R)-3-amino-12-methyltetradecanoyl-L-asparaginyl-D-tyrosyl-D-asparaginyl-L-glutaminyl-L-prolyl-D-asparaginyl-L-seryl]
• Iturin A-3
• 1H-Pyrrolo[2,1-i][1,4,7,10,13,16,19,22]octaazacyclopentacosine,cyclic peptide deriv.
• Iturin A 3
• KRF 001 component B
• KRF 001B
• IOW-3
• 3-[(3S,6R,9R,12S,19S,22R,25S)-6,12,22-Tris(2-amino-2-oxoethyl)-19-(hydroxymethyl)-9-[(4-hydroxypheny
• 3-[(3S,6R,9R,12S,19S,22R,25S)-6,12,22-Tris(2-amino-2-oxoethyl)-19-(hydroxymethyl)-9-[(4-hydroxyphenyl)methyl]-16-(9-methylundecyl)-2,5,8,11,14,18,21,24-octaoxo-1,4,7,10,13,17,20,23-octazabicyclo[23.3.0]octacosan-3-yl]propanamide

• Inchi： 1S/C49H76N12O14/c1-3-27(2)11-8-6-4-5-7-9-12-29-22-42(68)55-33(23-39(51)65)44(70)57-32(21-28-14-16-30(63)17-15-28)43(69)58-34(24-40(52)66)45(71)56-31(18-19-38(50)64)49(75)61-20-10-13-37(61)48(74)59-35(25-41(53)67)46(72)60-36(26-62)47(73)54-29/h14-17,27,29,31-37,62-63H,3-13,18-26H2,1-2H3,(H2,50,64)(H2,51,65)(H2,52,66)(H2,53,67)(H,54,73)(H,55,68)(H,56,71)(H,57,70)(H,58,69)(H,59,74)(H,60,72)/t27?,29?,31-,32+,33-,34+,35+,36-,37-/m0/s1
• InChI Key： UZIRWCBDDZAYTQ-UROJDDOBSA-N
• SMILES： O=C1[C@H](CCC(N)=O)NC([C@@H](CC(N)=O)NC([C@@H](CC2C=CC(=CC=2)O)NC([C@H](CC(N)=O)NC(CC(CCCCCCCCC(C)CC)NC([C@H](CO)NC([C@@H](CC(N)=O)NC([C@@H]2CCCN21)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 75
• Rotatable Bond Count: 22
• Complexity: 2020
• XLogP3: 1.502
• Topological Polar Surface Area: 437

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides